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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468

An In-depth Technical Guide to the Safety and Handling of 2-Methyl-1,3,5-hexatriene

This guide provides comprehensive safety and handling information for 2-Methyl-1,3,5-
hexatriene, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical property databases.

Chemical Identification and Properties

2-Methyl-1,3,5-hexatriene is a conjugated polyene.[1] Its chemical structure and properties
are summarized below.

Table 1: Physical and Chemical Properties of 2-Methyl-1,3,5-hexatriene
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Property Value Source
Molecular Formula C7H1o [2][3]
Molecular Weight 94.15 g/mol [3]
CAS Number 41233-72-1 ((E)-isomer) [2][4]
Appearance Data not available

Density 0.737 g/cm3 [2][5]
Boiling Point 107.8 °C at 760 mmHg [2][5]
Flash Point 2.1°C [2][5]
Vapor Pressure 31.2 mmHg at 25 °C [2]
Octanol/Water Partition

Coefficient (XLogP3) 31 2l
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C:;untg p 0 12l
Rotatable Bond Count 2 [2]

Hazard Identification and Classification

While a specific, comprehensive GHS classification for 2-Methyl-1,3,5-hexatriene is not
readily available, data for the closely related parent compound, 1,3,5-hexatriene, indicates
significant hazards.[6][7] Researchers should handle the methylated derivative with at least the
same level of caution.

Table 2: GHS Hazard Classification for 1,3,5-Hexatriene (CAS 2235-12-3)
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour[6]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]
H304: May be fatal if

Aspiration Hazard 1 swallowed and enters
airways|6]

o H319: Causes serious eye
Eye Irritation 2

irritation[6]

Signal Word: Danger|[6]
Pictograms:

e Flame

e Health Hazard

» Exclamation Mark

Toxicological Information

Detailed toxicological studies for 2-Methyl-1,3,5-hexatriene are not available in the provided
search results. However, acute toxicity data for the parent compound, 1,3,5-hexatriene,
highlights its potential health risks.

Table 3: Acute Toxicity Data for 1,3,5-Hexatriene
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Test Type

Route of
Exposure

Species

Dosel/Durati

on

Toxic
Effects

Reference

LD50

Oral

Rat

210 mg/kg

Details not
reported

other than
lethal dose

value

[8]

LD50

Skin

Rabbit

6730 mg/kg

Details not
reported

other than
lethal dose

value

[8]

LCLo

Inhalation

Rat

100,000
ppm/15M

Details not
reported

other than
lethal dose

value

[8]

Standard

Draize test

Rabbit

Data not
specified
beyond test
type

[8]

Due to the structural similarities, 2-Methyl-1,3,5-hexatriene should be considered harmful if

swallowed and may be an aspiration hazard.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not publicly available in the

search results. The references point to compilations like the "Industrial Hygiene Foundation of

America, Chemical and Toxicological Series, Bulletin,” which are not standard, peer-reviewed

publications with full methodologies.[8]

Generally, these toxicity tests follow standardized guidelines (e.g., OECD Test Guidelines):
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e LD50 (Lethal Dose, 50%) Test: This protocol involves administering varying doses of the
substance to a group of test animals (e.g., rats) via a specific route (oral, dermal). The dose
that causes mortality in 50% of the test population is determined.

o Draize Test: This involves applying the test substance to the eye or skin of a conscious
animal (typically a rabbit) and observing for signs of irritation over a period of time.

Signaling Pathways

No information regarding specific signaling pathways affected by 2-Methyl-1,3,5-hexatriene
was found in the provided search results. Polyenes as a class are known for their ability to
interact with cell membranes, particularly by binding to sterols like ergosterol in fungal cells,
which can lead to pore formation and cell death.[9] However, specific toxicological pathways in
human cells for this compound are not documented in the available resources.

Safety and Handling Procedures

Based on the hazards associated with the analogous compound 1,3,5-hexatriene, the following
handling and emergency procedures are recommended.

Personal Protective Equipment (PPE) and Engineering
Controls

A standard workflow for ensuring laboratory safety involves a hierarchy of controls.
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Engineering & Administrative Controls

Work in a well-ventilated area.
Use a chemical fume hood.

Avoid dust and aerosol formation.

Keep away from ignition sources.
Ground and bond containers.

Personal Protective Equipment (PPE)

Wear chemical impermeable gloves.

Use safety glasses with side-shields or goggles.

Wear suitable protective clothing.

Route of Exposure

»

Immediate Action

Move victim to fresh air.

P Inhalation

Skin Contact

Give oxygen if breathing is difficult.

[ Take off contaminated clothing.

Exposure Event
»
>

Eye Contact

gl Rinse skin with plenty of water.

P> Ingestion

Rinse cautiously with water for several minutes.

Remove contact lenses, if present.

Seek Immediate
Medical Attention

Aspiration Hazard!

g Rinse mouth with water.
jg DO NOT induce vomiting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-1,3,5-hexatriene safety and handling
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b091468#2-methyl-1-3-5-hexatriene-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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